Cas no 1000018-13-2 (Methyl 2-amino-5-bromo-4-isopropylbenzoate)
1000018-13-2 structure
Product Name:Methyl 2-amino-5-bromo-4-isopropylbenzoate
CAS No:1000018-13-2
MF:C11H14BrNO2
MW:272.138362407684
CID:1025413
PubChem ID:329767700
Update Time:2025-04-20
Methyl 2-amino-5-bromo-4-isopropylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-amino-5-bromo-4-isopropylbenzoate
- 2-Amino-5-bromo-4-isopropylbenzoic acid methyl ester
- 5-Bromo-4-Isopropyl-2-Amino Benzoic Methyl Ester
- Methyl2-amino-5-bromo-4-isopropylbenzoate
- A800001
- 2-amino-5-bromo-4-propan-2-ylbenzoic acid methyl ester
- SCHEMBL22662604
- F11962
- Methyl 2-amino-5-bromo-4-isopropylbenzoate, 98%
- DTXSID00650009
- AMY720
- methyl 2-azanyl-5-bromanyl-4-propan-2-yl-benzoate
- CS-0119939
- Benzoic acid, 2-amino-5-bromo-4-(1-methylethyl)-, methyl ester
- 2-Amino-5-bromo-4-isopropylbenzoicacid methyl ester
- Methyl 2-amino-5-bromo-4-(propan-2-yl)benzoate
- DB-003991
- 1000018-13-2
- Methyl-2-amino-5-bromo-4-isopropyl benzoate
- MFCD09864815
- methyl 2-amino-5-bromo-4-propan-2-ylbenzoate
- A856980
- AKOS015917568
- AS-71362
- SY106994
-
- MDL: MFCD09864815
- Inchi: 1S/C11H14BrNO2/c1-6(2)7-5-10(13)8(4-9(7)12)11(14)15-3/h4-6H,13H2,1-3H3
- InChI Key: DXRFEGRLPOBRKX-UHFFFAOYSA-N
- SMILES: BrC1=CC(C(=O)OC)=C(C=C1C(C)C)N
Computed Properties
- Exact Mass: 271.02082
- Monoisotopic Mass: 271.02079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- Melting Point: 74-77 °C
- PSA: 52.32
Methyl 2-amino-5-bromo-4-isopropylbenzoate Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36
-
Hazardous Material Identification:
Methyl 2-amino-5-bromo-4-isopropylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019065116-250mg |
5-Bromo-4-isopropyl-2-amino benzoic methyl ester |
1000018-13-2 | 98% | 250mg |
$720.80 | 2023-09-04 | |
| Alichem | A019065116-500mg |
5-Bromo-4-isopropyl-2-amino benzoic methyl ester |
1000018-13-2 | 98% | 500mg |
$980.00 | 2023-09-04 | |
| Alichem | A019065116-1g |
5-Bromo-4-isopropyl-2-amino benzoic methyl ester |
1000018-13-2 | 98% | 1g |
$1786.10 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M165320-5g |
Methyl 2-amino-5-bromo-4-isopropylbenzoate |
1000018-13-2 | 98% | 5g |
¥803.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M165320-1g |
Methyl 2-amino-5-bromo-4-isopropylbenzoate |
1000018-13-2 | 98% | 1g |
¥258.90 | 2023-09-02 | |
| Apollo Scientific | OR13717-250mg |
Methyl 2-amino-5-bromo-4-isopropylbenzoate |
1000018-13-2 | 96+% | 250mg |
£15.00 | 2025-02-19 | |
| Apollo Scientific | OR13717-1g |
Methyl 2-amino-5-bromo-4-isopropylbenzoate |
1000018-13-2 | 96+% | 1g |
£19.00 | 2025-02-19 | |
| Apollo Scientific | OR13717-5g |
Methyl 2-amino-5-bromo-4-isopropylbenzoate |
1000018-13-2 | 96+% | 5g |
£93.00 | 2025-02-19 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VQ174-5g |
Methyl 2-amino-5-bromo-4-isopropylbenzoate |
1000018-13-2 | 95% | 5g |
1333.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VQ174-1g |
Methyl 2-amino-5-bromo-4-isopropylbenzoate |
1000018-13-2 | 95% | 1g |
356.0CNY | 2021-07-14 |
Methyl 2-amino-5-bromo-4-isopropylbenzoate Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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- Solvents and Organic Chemicals Organic Compounds Acids/Esters
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